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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B15602138

For Researchers, Scientists, and Drug Development Professionals

Introduction

NIH-12848 is a potent and selective, cell-permeable inhibitor of Phosphatidylinositol 5-
Phosphate 4-Kinase gamma (PI5P4KYy).[1][2] It functions as a non-ATP-competitive, allosteric
inhibitor, suggesting it binds to a site distinct from the ATP-binding pocket, likely the PI5P
substrate binding site.[1][3] This selectivity and mechanism of action make NIH-12848 a
valuable tool for investigating the cellular functions of PI5P4Ky, a lipid kinase implicated in
various signaling pathways, including the Hippo and Notch pathways.[3][4][5] Dysregulation of
PI5P4Ky has been associated with cancer and neurodegenerative diseases.[4][6]

These application notes provide a comprehensive guide for the preparation and use of NIH-
12848 in both in vitro and cell-based assays.

Data Presentation
Inhibitor Properties and Selectivity
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Property Value References

Phosphatidylinositol 5-

Target Phosphate 4-Kinase y [1112]
(PI5P4Ky)
IC50 (PI5P4KYy) ~1 uM [1]

No inhibition of PI5P4Ka and
Selectivity PI5P4K[ at concentrations up [1]
to 100 uM

] ) Non-ATP-competitive,
Mechanism of Action o [1][3]
allosteric inhibitor

Binds to the putative PI5P-

Binding Mode o [1]
binding site

Molecular Weight 385.41 g/mol

Formula C20H14F3N3S

CAS Number 959551-10-1

Solubility and Storage

Solvent Solubility Storage of Stock Solutions

1 year at -80°C, 1 month at

DMSO 77 mg/mL (199.78 mM)
-20°C

Signaling Pathways

PI5P4Ky is a key enzyme in the synthesis of phosphatidylinositol 4,5-bisphosphate (PI1(4,5)P2),
a critical signaling phospholipid. By catalyzing the phosphorylation of phosphatidylinositol 5-
phosphate (PI5P), PI5P4KYy regulates the cellular pool of P1(4,5)P2. This, in turn, influences a
multitude of downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 6. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase y Inhibitors with a
Non-ATP-competitive, Allosteric Binding Mode - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Application Notes and Protocols for the Selective
PI5P4Ky Inhibitor NIH-12848]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602138#step-by-step-guide-for-nih-12848-
preparation-and-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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